2-Hydroxy-5-methoxybenzamide
Cat. No. B1618584
M. Wt: 167.16 g/mol
InChI Key: VLSVEVCSHFHKEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08110570B2
Procedure details
A mixture of 26 mg (0.083 mmol) of N-[4,8-dimethoxyquinoline-2-yl)carbonyl]-4-piperidone (prepared as described in Example 44), 14 mg (0.083 mmol) of 2-hydroxy-5-methoxybenzamide, and 0.020 mL of morpholine in a mixture of 0.2 mL of toluene and 0.6 mL of methanol is refluxed for 20 hr. The reaction mixture is diluted with ethyl acetate, and washed with water, brine, and dried over Na2SO4. After solvent removal by rotoevaporation, the crude product is purified by preparative TLC to give 17 mg (0.037 mmol, 45% yield) of 1′-[4,8-dimethoxyquinoline-2-yl)carbonyl]-6-methoxyspiro-[2H-1,3-benzoxazin-2,4′-piperidin]-4-(3H)-one (Compound 150): 1H NMR (DMSO-d6): δ 3.76 (s, 3H), 3.95 (s, 3H), 4.07 (s, 3H), 7.04 (d, 1H), 7.12 (d of d, 1H), 7.19 (s, 1H), 7.24 (m, 2H), 7.52 (d of d, 1H), 7.68 (d, 1H), and 8.85 ppm (s, 1H). MS m/z: 464.1 (M+H)+, 486.2 (M+Na)+.
Identifiers
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REACTION_CXSMILES
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[NH:1]1[CH2:6][CH2:5][C:4](=[O:7])[CH2:3][CH2:2]1.O[C:9]1[CH:17]=[CH:16][C:15]([O:18][CH3:19])=[CH:14][C:10]=1[C:11]([NH2:13])=[O:12].N1CCOCC1>C1(C)C=CC=CC=1.CO.C(OCC)(=O)C>[CH3:19][O:18][C:15]1[CH:16]=[CH:17][C:9]2[O:7][C:4]3([CH2:5][CH2:6][NH:1][CH2:2][CH2:3]3)[NH:13][C:11](=[O:12])[C:10]=2[CH:14]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1CCC(CC1)=O
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Name
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Quantity
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14 mg
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Type
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reactant
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Smiles
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OC1=C(C(=O)N)C=C(C=C1)OC
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Name
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Quantity
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0.02 mL
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Type
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reactant
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Smiles
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N1CCOCC1
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Step Two
Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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is refluxed for 20 hr
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Duration
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20 h
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WASH
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Type
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WASH
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Details
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washed with water, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
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Details
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After solvent removal by rotoevaporation
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CUSTOM
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Type
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CUSTOM
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Details
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the crude product is purified by preparative TLC
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC=1C=CC2=C(C(NC3(CCNCC3)O2)=O)C1
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.037 mmol | |
| AMOUNT: MASS | 17 mg | |
| YIELD: PERCENTYIELD | 45% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
